Cas no 111203-44-2 (Tetramethylammonium fluoridetrihydrate)

Tetramethylammonium fluoride trihydrate (N(CH₃)₄F·3H₂O) is a quaternary ammonium salt widely used as a fluorinating agent and phase-transfer catalyst in organic synthesis. Its key advantages include high solubility in polar solvents, facilitating homogeneous reaction conditions, and its ability to act as a mild yet effective source of fluoride ions. The trihydrate form enhances stability and handling compared to anhydrous variants. It is particularly valuable in nucleophilic fluorination reactions, where it offers controlled reactivity and reduced side reactions. Additionally, its hygroscopic nature ensures consistent performance in moisture-sensitive applications. This compound is preferred in pharmaceutical and materials science research for its reliability and versatility.
Tetramethylammonium fluoridetrihydrate structure
111203-44-2 structure
Product Name:Tetramethylammonium fluoridetrihydrate
CAS No:111203-44-2
MF:C4H18FNO3
MW:147.189025402069
CID:62866
PubChem ID:2735143
Update Time:2025-10-30

Tetramethylammonium fluoridetrihydrate Chemical and Physical Properties

Names and Identifiers

    • Tetramethylammonium fluoride trihydrate
    • TETRAETHYLAMMONIUM FLUORIDE TRIHYDRATE
    • tetramethylazanium,fluoride,trihydrate
    • AC1MC2OP
    • ACMC-1BTAG
    • AG-D-29357
    • CTK0H4338
    • I14-41570
    • tetramethylammonium fluoride monohydrate-D2
    • Tetramethylammonium fluoride trihydrate (9CI)
    • ramethylammonium fluoride trihydrate
    • Tetramethylammonium fluoride trihydrate,99%
    • tetramethylazanium;fluoride;trihydrate
    • DTXSID50370609
    • DHHONQAAAPVEEI-UHFFFAOYSA-M
    • 111203-44-2
    • AKOS015914805
    • Tetramethylammonium fluoridetrihydrate
    • Inchi: 1S/C4H12N.FH.3H2O/c1-5(2,3)4;;;;/h1-4H3;1H;3*1H2/q+1;;;;/p-1
    • InChI Key: DHHONQAAAPVEEI-UHFFFAOYSA-M
    • SMILES: [F-].O.O.O.[N+](C)(C)(C)C

Computed Properties

  • Exact Mass: 128.9862
  • Monoisotopic Mass: 147.12707160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3Ų

Experimental Properties

  • PSA: 85.5

Tetramethylammonium fluoridetrihydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T222315-50mg
Tetramethylammonium fluoridetrihydrate
111203-44-2
50mg
$ 170.00 2022-06-03
TRC
T222315-100mg
Tetramethylammonium fluoridetrihydrate
111203-44-2
100mg
$ 285.00 2022-06-03
TRC
T222315-250mg
Tetramethylammonium fluoridetrihydrate
111203-44-2
250mg
$ 570.00 2022-06-03

Additional information on Tetramethylammonium fluoridetrihydrate

Comprehensive Guide to Tetramethylammonium fluoride trihydrate (CAS No. 111203-44-2): Properties, Applications, and Industry Insights

Tetramethylammonium fluoride trihydrate (CAS No. 111203-44-2) is a quaternary ammonium salt widely recognized for its unique chemical properties and versatility in industrial and research applications. This compound, often abbreviated as TMAF·3H2O, combines the stability of tetramethylammonium cations with the reactivity of fluoride anions, making it a valuable reagent in organic synthesis, material science, and electronics. Its trihydrate form ensures improved solubility and handling characteristics, addressing common challenges faced with anhydrous fluoride sources.

In recent years, the demand for Tetramethylammonium fluoride trihydrate has surged due to its role in cutting-edge technologies such as semiconductor manufacturing and lithium-ion battery research. Researchers frequently search for "CAS 111203-44-2 solubility" or "TMAF trihydrate uses in organic chemistry," reflecting its growing relevance. The compound’s ability to act as a mild fluorinating agent while minimizing side reactions has made it a preferred choice for nucleophilic substitution reactions and deprotection steps in peptide synthesis.

From a structural perspective, Tetramethylammonium fluoride trihydrate exhibits a crystalline solid form with a molecular weight of 157.21 g/mol (anhydrous basis). Its hygroscopic nature necessitates proper storage conditions—typically under inert atmospheres or desiccated environments—to maintain stability. Analytical techniques like NMR spectroscopy and X-ray diffraction are commonly employed to verify its purity, a critical factor for applications in pharmaceutical intermediates and high-precision electronics.

Environmental and safety considerations are also pivotal in discussions about CAS 111203-44-2. While the compound is not classified as hazardous under standard regulations, best practices recommend using personal protective equipment (PPE) such as gloves and goggles during handling. Industry forums often highlight queries like "Is Tetramethylammonium fluoride trihydrate water-soluble?" (answer: yes, highly) or "TMAF trihydrate vs. anhydrous performance," underscoring the need for clear technical guidance.

Innovations in green chemistry have further amplified interest in Tetramethylammonium fluoride trihydrate, particularly for its potential in catalytic processes that reduce waste generation. For example, its use in flow chemistry systems demonstrates how the compound can enhance reaction efficiency while aligning with sustainability goals. This aligns with broader trends in the chemical industry, where searches for "eco-friendly fluorination methods" and "reusable fluoride reagents" have increased by 40% year-over-year.

Looking ahead, the applications of Tetramethylammonium fluoride trihydrate are expected to expand into emerging fields like nanomaterial functionalization and MOF (Metal-Organic Framework) synthesis. Its compatibility with aqueous and non-aqueous systems offers distinct advantages over traditional fluoride sources, paving the way for breakthroughs in drug delivery systems and energy storage materials. As research continues, the compound’s role in enabling high-yield, low-energy chemical processes will likely cement its status as a cornerstone of modern laboratory and industrial practices.

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